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Compound of Interest

Compound Name: Lucerastat

Cat. No.: B1675357 Get Quote

This guide provides comprehensive, step-by-step procedures for the safe and compliant

disposal of Lucerastat, an investigational drug. Adherence to these protocols is critical for

protecting laboratory personnel, minimizing environmental impact, and ensuring regulatory

compliance. This information is intended for researchers, scientists, and drug development

professionals.

Lucerastat is an orally available inhibitor of glucosylceramide synthase investigated for Fabry

disease.[1][2][3][4] As an investigational compound, specific disposal instructions on a Safety

Data Sheet (SDS) may not be publicly available. Therefore, the following procedures are based

on general best practices for the disposal of investigational and non-DEA controlled

pharmaceutical substances.[5]

Hazard Identification and Precautionary Measures
While a specific SDS for Lucerastat is not publicly available through the initial search, it is

crucial to handle any investigational drug with care. General safety precautions for handling

chemical substances in a laboratory setting should be strictly followed. This includes using

appropriate personal protective equipment (PPE) such as lab coats, gloves, and safety

glasses.

Step-by-Step Disposal Protocol for Lucerastat
The disposal of investigational drugs like Lucerastat must comply with federal, state, and local

regulations, including guidelines from the Environmental Protection Agency (EPA) and the
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Resource Conservation and Recovery Act (RCRA).

Waste Classification and Segregation:

Initial Assessment: The first step is to determine if the waste is considered hazardous. This

determination should be made in consultation with your institution's Environmental Health

and Safety (EHS) department.

Solid Waste: All solid materials that have come into direct contact with Lucerastat,
including unused or expired capsules, contaminated gloves, weigh boats, and other lab

consumables, should be placed in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Lucerastat must be collected in a separate, sealed,

and clearly labeled hazardous liquid waste container. Do not mix with other solvent waste

streams unless explicitly permitted by your institution's EHS office.

Sharps Waste: Any sharps, such as needles or scalpels, contaminated with Lucerastat
should be disposed of in a designated sharps container that is also labeled as hazardous

chemical waste.

Container Labeling:

All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste".

The full chemical name: "Lucerastat".

The name and contact information of the generating laboratory or Principal Investigator

(PI).

The date the waste was first added to the container.

The physical state of the waste (e.g., solid, liquid).

Storage of Waste:
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Sealed hazardous waste containers must be stored in a designated and secure Satellite

Accumulation Area (SAA).

This area should be away from general laboratory traffic and drains to prevent accidental

release.

Secondary containment should be used to mitigate any potential leaks or spills.

Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Do not dispose of Lucerastat down the drain or in the regular trash, as this can lead to

environmental contamination.

Most pharmaceutical waste is disposed of via incineration at a licensed facility.

Quantitative Data Summary
As specific quantitative data for Lucerastat's environmental and disposal-related properties

were not available in the initial search, the following table provides a template for the types of

information that would be relevant for a complete disposal assessment. Researchers should

consult the manufacturer or supplier for a complete Safety Data Sheet (SDS) to populate these

fields.
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Property Value Source

Molecular Formula C₁₃H₂₅NO₄

Molecular Weight 259.34 g/mol

Physical State Solid

Solubility
Information not publicly

available

Known Hazards
Refer to specific Safety Data

Sheet (SDS)

Ecotoxicity
Information not publicly

available

RCRA Waste Codes To be determined by EHS

Experimental Workflow for Disposal
Below is a diagram illustrating the decision-making and procedural workflow for the proper

disposal of Lucerastat.
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Preparation & Handling

Waste Assessment & Segregation

Containment & Labeling

Storage & Final Disposal
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Caption: Workflow for the proper disposal of Lucerastat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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